2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone
Overview
Description
2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone, also known as 5-Chloro-2-hydroxyphenacyl bromide, is a synthetic compound with a broad range of applications in various fields of research and industry. It has the molecular formula C8H6BrClO2 .
Synthesis Analysis
The synthesis of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone involves the use of p-Bromophenol and acetylchloride. The p-Bromophenol is placed in a three-neck flask, then acetylchloride is added dropwise slowly at 0. The mixture is stirred at room temperature for 2 hours .Molecular Structure Analysis
The molecular structure of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone consists of a bromine atom and a chlorine atom attached to a phenyl ring, which also contains a hydroxyl group and an ethanone group .Physical And Chemical Properties Analysis
2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone is a yellow crystalline solid with a molecular weight of 249.49 g/mol . Its melting point ranges from 63 to 67 °C .Scientific Research Applications
Synthesis of Multi-Halogenated Alkenes
This compound serves as a precursor in the synthesis of multi-halogenated alkenes, which are valuable in constructing highly halogenated compounds with potential for further functionalization. These compounds are particularly useful in the development of materials and molecules with multifunctional properties .
Pharmaceutical Building Block
As an organic building block, 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone is used in the pharmaceutical industry to synthesize various bioactive molecules. Its halogenated structure makes it a versatile intermediate for creating compounds with potential therapeutic applications .
Synthesis of Chalcones and Dienones
This compound can react with appropriate aldehydes to form chalcones and related dienones. These structures are significant in the synthesis of bioactive molecules, including those with anticancer properties .
Agrochemicals and Dyestuff Intermediates
The halogenated nature of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone makes it a valuable intermediate in the synthesis of agrochemicals and dyestuffs, contributing to the development of novel compounds in these fields .
Imidazole Derivatives
It is used in the synthesis of imidazole derivatives, which have a wide range of biological activities. These activities include antibacterial, antifungal, and antitumor effects, making it an important compound in medicinal chemistry .
Quinoline Derivatives
2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone: is also involved in the synthesis of quinoline derivatives. These derivatives have shown potent antimicrobial activity, highlighting the compound’s role in developing new antimicrobial agents .
Safety and Hazards
Future Directions
Given the broad range of applications of 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone in various fields of research and industry, future directions could involve exploring its potential uses in medicinal chemistry, particularly given the known biological activities of structurally similar compounds .
properties
IUPAC Name |
2-bromo-1-(5-chloro-2-hydroxyphenyl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClO2/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3,11H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZTLAMYFEVPMLG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)CBr)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10373611 | |
Record name | 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10373611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone | |
CAS RN |
52727-99-8 | |
Record name | 2-Bromo-1-(5-chloro-2-hydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10373611 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-5'-chloro-2'-hydroxyacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.